Cas no 168035-02-7 (3'-Hydroxymirificin)

• Product Name: 3'-Hydroxymirificin
• CAS No: 168035-02-7
• MF: C₂₆H₂₈O₁₄
• MW: 564.749
• CID: 4671456
• PubChem ID: 145874175
• Update Time: 2025-11-01

3'-Hydroxymirificin Chemical and Physical Properties

Names and Identifiers

• 8-[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-3-(3,4-dihydroxyphenyl)-7-hydroxychromen-4-one
• FS-8220
• 3'-Hydroxymirificin
• AKOS040763462
• DA-69972
• 168035-02-7

• Inchi： InChI=1S/C26H28O14/c27-8-26(36)9-39-25(24(26)35)38-7-16-19(32)20(33)21(34)23(40-16)17-14(29)4-2-11-18(31)12(6-37-22(11)17)10-1-3-13(28)15(30)5-10/h1-6,16,19-21,23-25,27-30,32-36H,7-9H2/t16-,19-,20+,21-,23+,24+,25-,26-/m1/s1
• InChI Key： UXSOWCXXXQKAGC-QOIVFALESA-N
• SMILES： C1C(C(C(O1)OCC2C(C(C(C(O2)C3=C(C=CC4=C3OC=C(C4=O)C5=CC(=C(C=C5)O)O)O)O)O)O)O)(CO)O

Computed Properties

• Exact Mass: 564.14790556g/mol
• Monoisotopic Mass: 564.14790556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 946
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 236Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid C-glycosides

Additional information on 3'-Hydroxymirificin

3'-Hydroxymirificin and CAS No. 168035-02-7: A Comprehensive Overview of a Bioactive Compound with Therapeutic Potential

3'-Hydroxymirificin, a naturally occurring flavonoid derivative with the CAS No. 168035-02-7 identifier, has emerged as a promising candidate in the field of biomedical research due to its unique molecular structure and multifaceted biological activities. This compound belongs to the class of flavonol glycosides, which are widely distributed in plants and have been extensively studied for their roles in antioxidant, anti-inflammatory, and anti-cancer mechanisms. Recent advancements in analytical chemistry and pharmacological research have further elucidated the potential of 3'-Hydroxymirificin in therapeutic applications, making it a focal point for drug discovery and biomedical innovation.

3'-Hydroxymirificin is characterized by its complex molecular framework, which includes a flavone core with a hydroxyl group at the 3' position. This structural feature is critical for its interactions with biological targets, such to cytochrome P450 enzymes and signal transduction pathways. The CAS No. 168035-02-7 identifier ensures precise identification of this compound, which is essential for regulatory compliance and quality control in pharmaceutical development. Recent studies have highlighted the role of 3'-Hydroxymirificin in modulating oxidative stress and inflammatory responses, making it a potential therapeutic agent for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Advancements in mass spectrometry and chromatographic techniques have enabled the isolation and characterization of 3'-Hydroxymirificin from natural sources, such as plants and microorganisms. These methodologies are crucial for drug development and biomarker discovery, as they allow for the precise quantification of the compound in biological matrices. The CAS No. 168035-02-7 identifier is also vital for database integration and chemical informatics, facilitating the retrieval of relevant data for researchers and pharmaceutical companies.

Recent in vitro and in vivo studies have demonstrated the antioxidant properties of 3'-Hydroxymirificin, which is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These findings align with the growing interest in natural products as sources of therapeutic agents for oxidative stress-related diseases. Additionally, 3'-Hydroxymirificin has been shown to modulate inflammatory pathways, such as NF-κB and MAPK, which are key regulators of immune responses and inflammatory conditions.

The CAS No. 168035-02-7 identifier is also significant in the context of drug metabolism and pharmacokinetics. Research on the metabolic profile of 3'-Hydroxymirificin has revealed its potential to interact with cytochrome P450 enzymes, which are central to the biotransformation of many drugs. These interactions could influence the pharmacokinetic behavior of 3'-Hydroxymirificin and its potential therapeutic applications. Moreover, the metabolic stability of this compound is a critical factor in its clinical development, as it determines its bioavailability and duration of action.

Recent computational modeling and machine learning approaches have been employed to predict the binding affinity of 3'-Hydroxymirificin with various target proteins. These studies have identified potential drug targets and mechanisms of action, which are essential for drug discovery and targeted therapy. The CAS No. 168035-02-7 identifier is also used in database searches to retrieve chemical structures, physicochemical properties, and biological activities of the compound, which are critical for research and development in the pharmaceutical industry.

Furthermore, the synthetic production of 3'-Hydroxymirificin has been explored to ensure a consistent supply for clinical trials and pharmaceutical applications. Advances in asymmetric synthesis and green chemistry have enabled the efficient and sustainable production of this compound, which is essential for large-scale manufacturing and cost-effective drug development. The CAS No. 168035-02-7 identifier plays a key role in regulatory submissions and quality assurance processes, ensuring compliance with international pharmacopeias and regulatory guidelines.

Recent clinical studies have also highlighted the potential of 3'-Hydroxymirificin in chronic diseases such as diabetes and hypertension. These studies have shown that the compound may improve insulin sensitivity and vascular function, suggesting its potential as a therapeutic agent for these conditions. The CAS No. 168035-02-7 identifier is critical for clinical trial registration and data management, ensuring the accuracy and traceability of research findings.

In conclusion, 3'-Hydroxymirificin with the CAS No. 168035-02-7 identifier represents a significant advancement in biomedical research and drug development. Its unique molecular structure and diverse biological activities make it a promising candidate for the treatment of various chronic diseases and inflammatory conditions. Ongoing research in analytical chemistry, pharmacology, and computational modeling is expected to further elucidate the therapeutic potential of this compound, paving the way for its clinical application and pharmaceutical development.

For more information on 3'-Hydroxymirificin, CAS No. 168035-02-7, and related biomedical research, please refer to the latest studies and peer-reviewed literature in pharmacological journals and chemical databases. The integration of advanced analytical techniques and computational tools will continue to drive innovation in the field of drug discovery and biomedical science.